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Compound of Interest

Compound Name: N-Acetyl-S-methyl-L-cysteine-d3

Cat. No.: B562342 Get Quote

N-Acetyl-S-methyl-L-cysteine-d3: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-S-methyl-L-cysteine-d3 is a deuterated analog of N-Acetyl-S-methyl-L-cysteine, a

metabolite of N-acetylcysteine (NAC). Due to the incorporation of deuterium, this compound

serves as a valuable internal standard in pharmacokinetic and metabolic studies, enabling

precise quantification of its non-deuterated counterpart in biological matrices through mass

spectrometry-based methods. This technical guide provides a detailed overview of the physical

and chemical properties, proposed synthesis, analytical methodologies, and metabolic context

of N-Acetyl-S-methyl-L-cysteine-d3.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of N-Acetyl-S-methyl-L-cysteine-d3
are summarized in the table below. These properties are crucial for its handling, storage, and

application in experimental settings.
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Property Value Reference

Chemical Formula C₆H₈D₃NO₃S [1]

Molecular Weight 180.24 g/mol [1]

CAS Number 1279039-06-3 [1]

Appearance White to off-white solid

Melting Point 85-88 °C [1]

Solubility
Soluble in DMSO, Ethanol,

Ethyl Acetate, and Water.

Storage

Recommended long-term

storage at -20°C. May be

stored at room temperature for

short periods.

Synthesis and Purification
While a specific detailed protocol for the synthesis of N-Acetyl-S-methyl-L-cysteine-d3 is not

readily available in peer-reviewed literature, a plausible synthetic route can be inferred from the

general synthesis of N-acetylated and S-alkylated cysteine derivatives. The key step involves

the introduction of the deuterated acetyl group.

A potential synthetic pathway is outlined below:
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Reagents

Product

S-methyl-L-cysteine

Reaction

1. Base

N-Acetyl-S-methyl-L-cysteine-d3
2. Acidification

Acetic anhydride-d6
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Sample Preparation

Analysis

Data Processing

Biological Sample (e.g., Plasma, Urine)

Spike with N-Acetyl-S-methyl-L-cysteine-d3

Protein Precipitation / Extraction

LC-MS/MS Analysis

Quantification

Calculate Peak Area Ratio (Analyte / Internal Standard)

Determine Concentration using Calibration Curve

Final_Concentration

Result
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Detoxification & Antioxidant Defense

S-Methylation Pathway

N-Acetylcysteine

L-Cysteine

Deacetylation

N-Acetyl-S-methyl-L-cysteine

Methylation

Glutathione (GSH)

Glutathione Synthetase

Detoxification of Xenobiotics ROS Scavenging

Urinary Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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